Cas no 7300-27-8 (4,4'-Diazidodiphenyl Sulfone)

• Product Name: 4,4'-Diazidodiphenyl Sulfone
• CAS No: 7300-27-8
• MF: C₁₂H₈N₆O₂S
• MW: 300.295919418335
• MDL: MFCD00043696
• CID: 569965
• PubChem ID: 202019
• Update Time: 2025-04-19

4,4'-Diazidodiphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 1-azido-4-(4-azidophenyl)sulfonylbenzene
• 4,4'-DIAZIDODIPHENYL SULFONE
• P-AZIDOPHENYL SULFONE
• 4-(diazoazamvinyl)-1-{[4-(diazoazamvinyl)phenyl]sulfonyl}benzene
• 4,4'-Bis-triazodiphenylsulfone
• 4,4'-Diazido-diphenylsulfon
• 4-Azidophenyl sulfone
• bis-(4-azido-phenyl)-sulfone
• Bis(p-azidophenyl)sulfone
• Sulfone,bis(p-azidophenyl)
• 4,4'-sulfonylbis(azidobenzene)
• 4,4'-Diazidodiphenylsulfone
• 7300-27-8
• Benzene, 1,1'-sulfonylbis(4-azido-
• SCHEMBL13887514
• 4,4'-Diazido-diphenylsulfone
• KRPUDHQXDFRBGF-UHFFFAOYSA-N
• FT-0617631
• MFCD00043696
• 1-azido-4-(4-azidophenyl)sulfonyl-benzene
• 4,4'-Diazino-diphenylsulfone
• AKOS005444944
• DTXSID10223283
• Sulfone, bis(p-azidophenyl)
• 4,4'-Diazidodiphenyl Sulfone

• MDL： MFCD00043696
• Inchi： 1S/C12H8N6O2S/c13-17-15-9-1-5-11(6-2-9)21(19,20)12-7-3-10(4-8-12)16-18-14/h1-8H
• InChI Key： KRPUDHQXDFRBGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=[N+]=[N-])(C1C=CC(=CC=1)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 300.04300
• Monoisotopic Mass: 300.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 142.02000
• LogP: 4.38932